3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide, also known as DPCIM, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and neuroscience.
Scientific Research Applications
3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide has shown promising results as an antitumor agent, with studies showing that it can inhibit the growth of cancer cells in vitro and in vivo. In pharmacology, 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide has been shown to have potential as a neuroprotective agent, with studies showing that it can protect neurons from oxidative stress and apoptosis. In neuroscience, 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide has been shown to have potential as a cognitive enhancer, with studies showing that it can improve memory and learning in animal models.
Mechanism of Action
The mechanism of action of 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide is not fully understood, but it is believed to involve the inhibition of key enzymes and receptors involved in various biological processes. For example, 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its antitumor activity. 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide has also been shown to modulate the activity of various neurotransmitter receptors, including the N-methyl-D-aspartate (NMDA) receptor, which may contribute to its neuroprotective and cognitive-enhancing effects.
Biochemical and Physiological Effects:
3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide has been shown to have various biochemical and physiological effects in animal models and in vitro studies. For example, 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which may contribute to its neuroprotective effects. 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide has also been shown to modulate the expression of various genes involved in cell cycle regulation and apoptosis, which may contribute to its antitumor activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide in lab experiments is its wide range of potential applications in various fields of scientific research. 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide is also relatively easy to synthesize and can be obtained in high yields. However, one of the main limitations of using 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide in lab experiments is its limited solubility in water, which may make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide. For example, further studies are needed to elucidate the mechanism of action of 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide and to identify its molecular targets. Additionally, studies are needed to determine the optimal dosage and administration route for 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide in various applications. Finally, further studies are needed to evaluate the safety and toxicity of 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide in animal models and in human clinical trials.
Synthesis Methods
The synthesis of 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide involves the reaction of 3,4-dimethoxyaniline with 3-phenylpropanoyl chloride to form the corresponding amide. This amide is then reacted with 4-nitrobenzenesulfonyl chloride to form the sulfonyl chloride intermediate, which is then reacted with potassium cyanate to form the desired product, 3,4-dimethoxy-N'-[(3-phenylpropanoyl)oxy]benzenecarboximidamide.
properties
IUPAC Name |
[(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 3-phenylpropanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4/c1-22-15-10-9-14(12-16(15)23-2)18(19)20-24-17(21)11-8-13-6-4-3-5-7-13/h3-7,9-10,12H,8,11H2,1-2H3,(H2,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GECJJLLXFQZEGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=NOC(=O)CCC2=CC=CC=C2)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C(=N/OC(=O)CCC2=CC=CC=C2)/N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.